Cas no 5354-03-0 (4-methylphenyl 3-nitrobenzenesulfonate)
5354-03-0 structure
Product Name:4-methylphenyl 3-nitrobenzenesulfonate
CAS No:5354-03-0
MF:C13H11NO5S
MW:293.295142412186
CID:938726
PubChem ID:300662
Update Time:2025-04-19
4-methylphenyl 3-nitrobenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 4-methylphenyl 3-nitrobenzenesulfonate
- (4-methylphenyl) 3-nitrobenzenesulfonate
- DTXSID50306347
- 5354-03-0
- p-methylphenyl 3-nitrobenzenesulfonate
- NSC175843
- 4-Methylphenyl 3-nitrobenzene-1-sulfonate
- NSC-175843
-
- Inchi: 1S/C13H11NO5S/c1-10-5-7-12(8-6-10)19-20(17,18)13-4-2-3-11(9-13)14(15)16/h2-9H,1H3
- InChI Key: DRYHZJMDXFTOHB-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(=O)(=O)OC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 293.03583
- Monoisotopic Mass: 293.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- Density: 1.388
- Boiling Point: 462.7°C at 760 mmHg
- Flash Point: 233.6°C
- Refractive Index: 1.604
- PSA: 86.51
- LogP: 4.27490
4-methylphenyl 3-nitrobenzenesulfonate Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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